Cas no 2138039-25-3 (2-(2,2-dimethylpropyl)-6-methylimidazo1,2-apyridine-3-carbaldehyde)

• Product Name: 2-(2,2-dimethylpropyl)-6-methylimidazo1,2-apyridine-3-carbaldehyde
• CAS No: 2138039-25-3
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5817644
• PubChem ID: 165747717
• Update Time: 2025-05-23

2-(2,2-dimethylpropyl)-6-methylimidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylpropyl)-6-methylimidazo1,2-apyridine-3-carbaldehyde
• 2138039-25-3
• 2-(2,2-dimethylpropyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• EN300-1197353

• Inchi： 1S/C14H18N2O/c1-10-5-6-13-15-11(7-14(2,3)4)12(9-17)16(13)8-10/h5-6,8-9H,7H2,1-4H3
• InChI Key： VUYGZSYHXLBWPV-UHFFFAOYSA-N
• SMILES： O=CC1=C(CC(C)(C)C)N=C2C=CC(C)=CN12

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.4Ų

Additional information on 2-(2,2-dimethylpropyl)-6-methylimidazo1,2-apyridine-3-carbaldehyde

Comprehensive Overview of 2-(2,2-dimethylpropyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 2138039-25-3)

2-(2,2-dimethylpropyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 2138039-25-3, this compound is often explored for its potential applications in drug discovery and material science. Its molecular framework, featuring an imidazo[1,2-a]pyridine core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its aldehyde functional group, which offers versatile reactivity for further derivatization.

The compound's 2,2-dimethylpropyl (neopentyl) substituent enhances its steric stability, while the 6-methyl group influences its electronic properties. These characteristics are critical in designing molecules with improved pharmacokinetic profiles. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine. Additionally, its potential in catalysis and fluorescence-based sensors has sparked interest in materials science.

From an industrial perspective, 2-(2,2-dimethylpropyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or condensation reactions. Its purity and yield are meticulously controlled to meet the stringent requirements of GMP-compliant production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity.

The compound's relevance extends to green chemistry initiatives, where researchers aim to optimize its synthesis using eco-friendly solvents and renewable catalysts. This aligns with global trends toward sustainable chemical manufacturing. Furthermore, its compatibility with high-throughput screening platforms makes it a candidate for AI-driven drug discovery, a hot topic in modern pharmaceutical R&D.

In summary, 2-(2,2-dimethylpropyl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS 2138039-25-3) represents a versatile building block with broad applications in life sciences and materials engineering. Its structural features and reactivity profile position it as a key player in advancing precision therapeutics and smart materials. As research progresses, this compound is expected to play a pivotal role in addressing unmet medical and industrial challenges.